Cas no 1909309-52-9 (5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide)

• Product Name: 5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide
• CAS No: 1909309-52-9
• MF: C₇H₁₂Br₂N₂
• MW: 283.99158000946
• MDL: MFCD29054981
• CID: 4628616
• PubChem ID: 121553183
• Update Time: 2025-05-21

5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide
• 5-(3-bromopropyl)-1-methylimidazole;hydrobromide

• MDL： MFCD29054981
• Inchi： 1S/C7H11BrN2.BrH/c1-10-6-9-5-7(10)3-2-4-8;/h5-6H,2-4H2,1H3;1H
• InChI Key： BLRDIPISORTWRF-UHFFFAOYSA-N
• SMILES： BrCCCC1=CN=CN1C.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.6
• Topological Polar Surface Area: 17.8

Additional information on 5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide

Comprehensive Overview of 5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide (CAS No. 1909309-52-9)

The compound 5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide (CAS No. 1909309-52-9) is a specialized brominated imidazole derivative with significant relevance in pharmaceutical and organic synthesis research. Its unique molecular structure, featuring a 3-bromopropyl side chain and a 1-methylimidazole core, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular signaling pathways.

In recent years, the demand for imidazole-based compounds has surged due to their versatility in medicinal chemistry. The 5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide stands out for its ability to serve as a building block in synthesizing more complex molecules. Its bromine moiety offers a reactive site for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like this are used to identify lead compounds.

One of the most searched questions in the field is: "What are the applications of brominated imidazoles in drug development?" This compound addresses this query by demonstrating utility in constructing kinase inhibitors and GPCR modulators. Its hydrobromide salt form enhances solubility, a critical factor in bioavailability studies—a hot topic in AI-driven drug discovery platforms. Computational chemists frequently incorporate such derivatives into molecular docking simulations to predict binding affinities.

The synthesis of CAS 1909309-52-9 involves carefully controlled bromination steps to ensure high purity, a key concern for researchers sourcing this material. Analytical techniques like HPLC and NMR are essential for quality verification, as impurities could skew biological assay results. This underscores its importance in preclinical research, where reproducibility is paramount.

From an industrial perspective, 5-(3-bromopropyl)-1-methyl-1H-imidazole hydrobromide is gaining attention in the development of specialty chemicals for agrochemicals and material science. Its thermal stability and reactivity profile make it suitable for creating functional polymers with tailored properties. This dual applicability in life sciences and materials engineering positions it as a cross-disciplinary research tool.

Environmental considerations are also shaping discussions around such compounds. The scientific community is investigating green chemistry approaches to synthesize brominated intermediates with reduced waste generation. CAS 1909309-52-9 serves as a case study for optimizing atom economy in heterocyclic compound production—a frequent subject in sustainability-focused research publications.

In analytical applications, this compound's distinct UV absorption characteristics enable its use as a chromatographic reference standard. Laboratories performing metabolite identification often employ it due to its predictable fragmentation patterns in mass spectrometry. Such technical attributes respond to the rising need for reliable analytical markers in omics studies.

Future directions for 1909309-52-9 research may explore its structure-activity relationships in greater depth, particularly how the bromopropyl chain length affects target engagement. With AI-assisted molecular modeling becoming more accessible, virtual screening campaigns using this scaffold are likely to increase. This aligns with industry efforts to accelerate hit-to-lead timelines through computational prediction.